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Dodecyl 4-

methylbenzenesulfonate

CAS No.: 10157-76-3

Cat. No.: B157620

Get Quote

This guide provides a comprehensive technical overview of lauryl tosylate, also known as

dodecyl p-toluenesulfonate. It is intended for researchers, scientists, and professionals in the

field of drug development and organic synthesis. This document delves into the core chemical

principles of lauryl tosylate, offering field-proven insights into its synthesis, characterization,

and application, with a focus on its role as a pivotal intermediate in the construction of complex

molecular architectures.

Introduction: The Versatility of a Long-Chain
Alkylating Agent
Lauryl tosylate (dodecyl p-toluenesulfonate) is an organic compound that has garnered

significant interest in synthetic chemistry due to its utility as a potent alkylating agent. The

molecule's design, featuring a long, lipophilic dodecyl chain and an excellent leaving group in

the form of the tosylate anion, makes it a versatile reagent for introducing the lauryl group into

a wide array of nucleophilic substrates. This unique combination of properties has led to its

application in diverse areas, from the synthesis of surfactants and lipids to its role as a key

intermediate in the preparation of specialized chemical entities, including active pharmaceutical
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ingredients (APIs). Understanding the nuances of its structure, reactivity, and handling is

paramount for its effective and safe utilization in a laboratory setting.

Chemical Structure and Formula
The chemical structure of lauryl tosylate is comprised of three key components: a lauryl (or

dodecyl) group, a tosyl (or p-toluenesulfonyl) group, and an ester linkage connecting them.

The Lauryl Group (C12H25): This is a 12-carbon saturated alkyl chain. Its nonpolar, lipophilic

nature significantly influences the solubility of the molecule and its derivatives.

The Tosyl Group (CH3C6H4SO2): This functional group is derived from p-toluenesulfonic

acid. The presence of the electron-withdrawing sulfonyl group and the resonance

stabilization of the resulting anion make the tosylate an exceptionally good leaving group in

nucleophilic substitution reactions.

The Ester Linkage (-O-): An oxygen atom bridges the lauryl chain and the sulfur atom of the

tosyl group, forming a sulfonate ester.

The molecular formula for lauryl tosylate is C19H32O3S.[1]
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Caption: Synthesis of Lauryl Tosylate.

Step-by-Step Experimental Protocol
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This protocol is adapted from a well-established procedure and should be performed by trained

personnel in a fume hood with appropriate personal protective equipment.

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser with a drying tube, dissolve 1-dodecanol (1

equivalent) in anhydrous pyridine (2-3 volumes).

Addition of Tosyl Chloride: Cool the solution in an ice bath to 0-5 °C. Add a solution of p-

toluenesulfonyl chloride (1.1 equivalents) in a minimal amount of anhydrous pyridine

dropwise via the dropping funnel over a period of 30-60 minutes, ensuring the temperature

remains below 10 °C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Work-up: Pour the reaction mixture into a beaker containing ice and concentrated

hydrochloric acid to neutralize the excess pyridine. A white precipitate of lauryl tosylate

should form.

Isolation and Purification: Collect the crude product by vacuum filtration and wash it

thoroughly with cold water until the filtrate is neutral. The product can be further purified by

recrystallization from a suitable solvent, such as ethanol or methanol.

Drying: Dry the purified crystals under vacuum to obtain pure lauryl tosylate.

Applications in Research and Drug Development
The primary utility of lauryl tosylate in organic synthesis stems from its ability to act as an

efficient alkylating agent. The tosylate group is an excellent leaving group, readily displaced by

a wide range of nucleophiles in SN2 reactions.

General Synthetic Applications
Synthesis of Ethers: Reaction with alkoxides or phenoxides yields dodecyl ethers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157620?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Amines: Alkylation of amines with lauryl tosylate can be used to introduce the

dodecyl group, although over-alkylation can be a challenge.

Synthesis of Thioethers: Reaction with thiolates produces dodecyl thioethers.

Synthesis of Esters: While less common, it can be used to alkylate carboxylates to form

dodecyl esters.

Role in Drug Development
While a specific, blockbuster drug synthesized directly using lauryl tosylate as a key starting

material is not prominently documented in publicly available literature, its utility as a long-chain

alkylating agent is highly relevant in pharmaceutical research. Long alkyl chains are often

incorporated into drug molecules to enhance their lipophilicity, which can improve their

membrane permeability and pharmacokinetic properties.

For instance, in the development of antiviral agents, long-chain lipid prodrugs are often

synthesized to improve the oral bioavailability of the parent drug. [2]The synthesis of such

prodrugs can involve the alkylation of a hydroxyl or other nucleophilic group on the drug

molecule with a long-chain alkylating agent like lauryl tosylate. For example, the synthesis of

certain acyclonucleoside analogs as potential antiviral agents involves the reaction of a

nucleophilic heterocyclic core with O-tosyl derivatives. [3]
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Caption: Role of Lauryl Tosylate in Drug Modification.

Safety, Handling, and Disposal
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As with any chemical reagent, proper safety precautions must be observed when handling

lauryl tosylate.

Handling: Wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat. Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents and strong bases.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated packaging should be disposed of in the same manner as the product.

Conclusion
Lauryl tosylate is a valuable and versatile reagent in organic synthesis, prized for its ability to

efficiently introduce a dodecyl chain into a variety of molecules. Its well-defined structure,

predictable reactivity, and straightforward synthesis make it an important tool for researchers in

both academic and industrial settings, including those in the field of drug development. A

thorough understanding of its properties and safe handling procedures is essential for its

successful application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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